2-(2,4-Dimethylphenyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole

• Molecular Formula: C16H13FN2O
• Molecular Weight: 268.28 g/mol
• IUPAC Name: 2-(2,4-dimethylphenyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C16H13FN2O/c1-10-6-7-14(11(2)8-10)16-19-18-15(20-16)12-4-3-5-13(17)9-12/h3-9H,1-2H3
• InChI Key: HQABELMTVXXPNE-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C2=NN=C(O2)C3=CC(=CC=C3)F)C

Description

2-(2,4-Dimethylphenyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole is a chemical compound with potential applications in scientific research. It is a heterocyclic organic compound that contains an oxadiazole ring and two aromatic rings. The compound is also known as DMF-3F-PHOX and has been synthesized by various methods.

Mechanism of Action

The mechanism of action of 2-(2,4-Dimethylphenyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole is not well understood. However, it is believed that the compound acts as a nucleophile in palladium-catalyzed cross-coupling reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 2-(2,4-Dimethylphenyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole. However, it has been reported to have low toxicity and is not expected to have any significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2,4-Dimethylphenyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole in lab experiments is its potential as a ligand and catalyst. The compound is also relatively easy to synthesize. However, one of the limitations is the limited information available on its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 2-(2,4-Dimethylphenyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole. One potential area of research is the development of new synthetic methods for the compound. Another area of research is the investigation of its potential as a ligand and catalyst in various organic reactions. Additionally, further studies are needed to understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-(2,4-Dimethylphenyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole has been reported by several researchers. One of the methods involves the reaction of 2,4-dimethylphenylhydrazine and 3-fluorobenzoyl chloride in the presence of triethylamine and sodium carbonate. The resulting intermediate is then reacted with cyanogen bromide and sodium azide to form the final product.

Scientific Research Applications

2-(2,4-Dimethylphenyl)-5-(3-fluorophenyl)-1,3,4-oxadiazole has potential applications in scientific research. It has been used as a ligand in palladium-catalyzed cross-coupling reactions. The compound has also been used as a catalyst in the synthesis of various organic compounds.